Cas no 899973-69-4 (5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899973-69-4
• MF: C₁₈H₁₈ClN₅O
• MW: 355.821422100067
• CID: 5491463
• Update Time: 2025-06-08

5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(3-chlorophenyl)methyl]-N-(2,4-dimethylphenyl)triazole-4-carboxamide
• 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O/c1-11-6-7-15(12(2)8-11)21-18(25)16-17(20)24(23-22-16)10-13-4-3-5-14(19)9-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： BCRHJZKRYADRQC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C(N)=C(C(NC2=CC=C(C)C=C2C)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899973-69-4)

The compound 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899973-69-4) is a highly specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and carboxamide functionality, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for heterocyclic compounds like 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s chlorophenyl and dimethylphenyl substituents contribute to its lipophilicity, a critical factor in drug bioavailability. As the pharmaceutical industry shifts toward targeted therapies, this molecule is being investigated for its potential in small-molecule drug development, especially in oncology and neurology.

One of the most searched questions in AI-driven chemical databases revolves around the synthetic routes for triazole-based compounds. The synthesis of 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including click chemistry for triazole formation and amide coupling for the carboxamide group. Researchers are also exploring green chemistry alternatives to optimize yield and reduce environmental impact, aligning with the global push for sustainable chemical processes.

The structure-activity relationship (SAR) of this compound is another hot topic among chemists. Its amino group at the 5-position and the 3-chlorophenylmethyl moiety are believed to enhance interactions with biological targets. Computational studies using molecular docking and QSAR modeling have provided insights into its potential as a lead compound for kinase inhibitors or GPCR modulators. These findings are frequently cited in cheminformatics discussions, making it a recurring subject in AI-powered drug design platforms.

From an industrial perspective, 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide is gaining traction in high-throughput screening (HTS) libraries. Its drug-like properties, such as moderate logP and hydrogen bonding capacity, align with Lipinski’s Rule of Five, a benchmark for oral drug candidates. Companies specializing in contract research organizations (CROs) often include this compound in their custom synthesis portfolios to meet client demands for novel chemical entities (NCEs).

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s chlorinated aromatic component warrants careful handling under REACH and GLP guidelines. Analytical methods like HPLC and LC-MS are commonly employed for purity assessment, ensuring compliance with pharmaceutical standards. These protocols are frequently queried in scientific search engines, reflecting the compound’s relevance in quality control workflows.

In conclusion, 5-amino-1-(3-chlorophenyl)methyl-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899973-69-4) exemplifies the intersection of cutting-edge chemistry and applied research. Its multifaceted applications—from drug discovery to material innovation—underscore its value in modern science. As AI-assisted research accelerates, this compound is poised to remain a focal point in discussions about next-generation therapeutics and sustainable chemical solutions.